![molecular formula C15H12ClNO3 B5847759 1-[(3-chlorobenzyl)oxy]-2-(2-nitrovinyl)benzene](/img/structure/B5847759.png)
1-[(3-chlorobenzyl)oxy]-2-(2-nitrovinyl)benzene
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Overview
Description
1-[(3-chlorobenzyl)oxy]-2-(2-nitrovinyl)benzene is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound, also known as CBONV, is a derivative of benzene and has been synthesized using various methods. Its unique chemical structure has led to investigations into its mechanism of action and potential biochemical and physiological effects.
Scientific Research Applications
Synthesis of Benzamide Derivatives
1-[(3-chlorobenzyl)oxy]-2-(2-nitrovinyl)benzene has been utilized in the synthesis of non-peptide small molecular antagonist benzamide derivatives. This involves a series of chemical reactions including elimination, reduction, and bromization. These benzamide derivatives have been tested for biological activity, indicating potential applications in developing novel pharmaceutical compounds (Bi, 2015).
Optical Storage and Polymer Research
In the field of materials science, particularly in the study of polymers for reversible optical storage, derivatives of this compound have been synthesized and copolymerized. The interactions between the azo and side groups of these compounds result in significant shifts in absorption maxima in electronic spectra. Such findings are crucial for the development of advanced materials with specific optical properties (Meng, Natansohn, Barrett, & Rochon, 1996).
Magnetic Properties in Organic Chemistry
Research in organic chemistry has explored the synthesis of derivatives involving this compound and their magnetic properties. Such studies are significant for understanding the molecular structures and magnetic interactions in organic compounds, potentially leading to applications in magnetic materials and sensors (Akabane, Tanaka, Matsuo, Koga, Matsuda, & Iwamura, 1997).
Catalytic Applications
In the context of catalysis, this compound derivatives have been used in the oxidation of chlorinated benzenes. This demonstrates their potential role in environmental applications, such as in the degradation of pollutants and the synthesis of less harmful compounds (Lichtenberger & Amiridis, 2004).
Properties
IUPAC Name |
1-[(3-chlorophenyl)methoxy]-2-[(E)-2-nitroethenyl]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c16-14-6-3-4-12(10-14)11-20-15-7-2-1-5-13(15)8-9-17(18)19/h1-10H,11H2/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGDBJUSXIBVGPM-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C[N+](=O)[O-])OCC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/[N+](=O)[O-])OCC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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